3-(3,4-Dimethoxyphenyl)-2-methyl-6-oxohexane-3-carbonitrile

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-5-oxo-2-propan-2-ylpentanenitrile
• InChI: InChI=1S/C16H21NO3/c1-12(2)16(11-17,8-5-9-18)13-6-7-14(19-3)15(10-13)20-4/h6-7,9-10,12H,5,8H2,1-4H3
• InChI Key: WANYSCJGLCSVDW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CCC=O)(C#N)C1=CC(=C(C=C1)OC)OC
• Molecular Formula: C16H21NO3
• DSSTOX Substance ID: DTXSID60950052
• Molecular Weight: 275.34 g/mol
• CAS RN: 27339-25-9

Description

3-(3,4-Dimethoxyphenyl)-2-methyl-6-oxohexane-3-carbonitrile , also known by its chemical formula C₁₆H₁₉NO₄ , is a synthetic organic compound. It belongs to the class of chalcones , which are aromatic ketones with a central core structure. Chalcones have garnered attention due to their pharmacological applications, nonlinear optical properties, and potential as second harmonic generators .

Synthesis Analysis

The synthesis of this compound involves the reaction of appropriate starting materials. While I don’t have specific details on the synthetic route for this compound, it likely includes reactions such as aldol condensation , acylation , or Knoevenagel condensation . Researchers have explored various methods to obtain chalcones, and further literature analysis would provide insights into the specific synthetic pathway .

Molecular Structure Analysis

• Two methoxy groups (–OCH₃) on the phenyl ring

Chemical Reactions Analysis

• Condensation Reactions : The compound may participate in condensation reactions with other carbonyl compounds .

Scientific Research Applications

Intramolecular Excimer Formation in Alkanes

Research by Hirayama (1965) on diphenyl and triphenyl alkanes, including those structured such that phenyl groups are separated by three carbon atoms along an alkane chain, reveals unique fluorescence characteristics attributed to intramolecular excimer formation. This study provides foundational knowledge on the photophysical properties of compounds with similar structural motifs, which could be relevant to understanding the behavior of "3-(3,4-Dimethoxyphenyl)-2-methyl-6-oxohexane-3-carbonitrile" under specific conditions (Hirayama, 1965).

Synthesis of Arylmethylene Bis(3-hydroxy-5,5-dimethyl-2-cyclohexene-1-one)

Maghsoodlou et al. (2010) describe the synthesis of arylmethylene bis derivatives using catalysts such as ZnO, highlighting the reactivity of components that may share reactivity patterns with the compound . This research underscores the potential of such compounds in synthetic organic chemistry, particularly in catalyzing specific reactions (Maghsoodlou et al., 2010).

Cyanation Reagents

Döpp et al. (2002) investigate dicyanomethylene compounds, such as ethenetetracarbonitrile, as cyanation reagents, presenting a method that could be applicable to structurally similar compounds for introducing nitrile groups. This research may offer insights into the functionalization of compounds like "3-(3,4-Dimethoxyphenyl)-2-methyl-6-oxohexane-3-carbonitrile" (Döpp et al., 2002).

Electrochemical Oxidative Dimerization

Elinson et al. (1991) explore the electrochemical oxidative dimerization of acetoacetic and benzoylacetic esters, leading to dimers with significant yields. This study can offer a perspective on the electrochemical behaviors of compounds with carboxylate and ester functionalities, potentially relevant to the oxidative behavior of "3-(3,4-Dimethoxyphenyl)-2-methyl-6-oxohexane-3-carbonitrile" in synthetic applications (Elinson et al., 1991).

Synthesis routes and methods

Procedure details

Oxalic acid dehydrate (504.6 mg, 3.96 mmol) was added to a solution of the acetal (19) (372 mg, 1.16 mmol) in acetone (10 mL) and water (10 mL). The resulting mixture was stirred at 80° C. for four hours. The reaction mixture was cooled to room temperature. Potassium carbonate (1.3 g) was added to quench the reaction. The mixture was extracted with ethyl ether (3×20 mL). The organic solution was washed with brine, dried over sodium sulfate, concentrated to afford the crude product (17) (293 mg), which was used in the next step without further purification. The product was confirmed by 1H-NMR spectra.